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Compound of Interest

Compound Name: Fosfenopril-d7

Cat. No.: B12413101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, chemical

properties, and biological mechanism of Fosenopril-d7. The information is intended to support

researchers, scientists, and drug development professionals in the safe handling and informed

use of this stable isotope-labeled internal standard.

Chemical and Physical Properties
Fosenopril-d7 is the deuterated form of Fosenopril, an angiotensin-converting enzyme (ACE)

inhibitor. The deuterium labeling makes it suitable for use as an internal standard in analytical

applications, particularly in liquid chromatography-mass spectrometry (LC-MS) for the

quantification of Fosenopril.[1]
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Property Value Reference

CAS Number 1217819-83-4 [1][2]

Chemical Formula C₃₀H₃₈D₇NO₇P [2]

Molecular Weight 592.7 g/mol [2]

Appearance White to off-white solid

Solubility
Soluble in DMSO and

Methanol

Storage Store at -20°C

Safety and Handling
The following safety and handling information is derived from the Safety Data Sheet (SDS) for

Fosenopril-d7.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

Precautionary Measures and First Aid
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Precautionary Statement Description First Aid Measures

P201
Obtain special instructions

before use.
-

P202

Do not handle until all safety

precautions have been read

and understood.

-

P264
Wash skin thoroughly after

handling.
-

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

-

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

If skin irritation occurs: Get

medical advice/attention. Take

off contaminated clothing and

wash it before reuse.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

If eye irritation persists: Get

medical advice/attention.

P308+P313
IF exposed or concerned: Get

medical advice/attention.
-

P405 Store locked up. -

P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Ensure compliance with all

applicable waste disposal

regulations.

Mechanism of Action: Inhibition of the Renin-
Angiotensin-Aldosterone System (RAAS)
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Fosenopril is a prodrug that is hydrolyzed in the body to its active metabolite, fosinoprilat.

Fosinoprilat is a potent inhibitor of the angiotensin-converting enzyme (ACE). ACE plays a

crucial role in the Renin-Angiotensin-Aldosterone System (RAAS), a key regulator of blood

pressure and cardiovascular function.

By inhibiting ACE, fosinoprilat prevents the conversion of angiotensin I to angiotensin II.

Angiotensin II is a powerful vasoconstrictor and also stimulates the release of aldosterone,

which promotes sodium and water retention. The inhibition of angiotensin II production leads to

vasodilation (widening of blood vessels) and reduced aldosterone secretion, resulting in a

decrease in blood pressure.
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Angiotensinogen Angiotensin I (cleavage by Renin) Angiotensin II (conversion by ACE)

Vasoconstriction

Aldosterone Secretion

ACE
(Angiotensin-Converting Enzyme)

Fosenoprilat
(Active Metabolite)

 Inhibition

Increased Blood Pressure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plasma Sample Collection

2. Addition of Fosenopril-d7
(Internal Standard)

1. Protein Precipitation
(e.g., with acetonitrile)

3. Centrifugation

4. Supernatant Transfer

5. Evaporation to Dryness

6. Reconstitution in Mobile Phase

7. LC-MS/MS Analysis

8. Data Processing
(Peak area ratio of Fosenopril/Fosenopril-d7)

End: Quantification of Fosenopril
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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